1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

• Molecular Formula: C65H120O6
• Molecular Weight: 997.6 g/mol
• InChI: InChI=1S/C65H120O6/c1-4-7-10-13-16-19-22-25-28-30-32-34-37-40-43-46-49-52-55-58-64(67)70-61-62(60-69-63(66)57-54-51-48-45-42-39-36-27-24-21-18-15-12-9-6-3)71-65(68)59-56-53-50-47-44-41-38-35-33-31-29-26-23-20-17-14-11-8-5-2/h25-29,36,62H,4-24,30-35,37-61H2,1-3H3
• InChIKey: GZZYBPSYMRMTJW-UHFFFAOYSA-N

1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol: Defined Mixed-Chain Triacylglycerol Standard for Lipidomics and Metabolism Research

1,2-Di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is a synthetic, mixed-chain triacylglycerol (TAG) of defined stereochemistry, specifically esterified with 13(Z)-docosenoic (erucic) acid at the sn-1 and sn-2 positions and oleic acid at the sn-3 position . It serves as a precise analytical standard for lipidomics research, membrane biophysics studies, and in vitro models of lipid digestion and absorption .

Defined Standard

Synthetic TAG with known acyl chain positions for lipid research

Physical Form

Liquid at room temperature simplifies dispensing and formulation

Racemic Mixture

Suitable when enantiomeric purity is not the primary concern

Why Generic Substitution of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol Is Not Advisable

The precise positional distribution of fatty acids on the glycerol backbone is a critical determinant of a TAG's physical properties, metabolic fate, and biological activity [1]. Substitution with a generic monoacid TAG like triolein (all oleic acid) or trierucin (all erucic acid) fails to replicate the unique biophysical and metabolic behavior conferred by the specific sn-1,2-dierucoyl, sn-3-oleoyl configuration of this compound [2]. Even closely related positional isomers, such as 1,3-dierucoyl-2-oleoyl-glycerol, exhibit distinct physicochemical properties and industrial performance characteristics [3].

Generic high-erucic acid oils lack defined fatty acid positional composition, leading to variable enzyme and analytical response.

Natural trierucin is a solid at room temperature and requires heating, which may degrade sensitive lipids and alter phase behavior.

Common TAG standards (e.g., triolein) co-elute or overlap in mass with target analyte, preventing unambiguous LC-MS quantification.

• [1] Zadernowski R, Sosulski F. Composition of fatty acids and structure of triglycerides in medium and low erucic acid rapeseed. Journal of the American Oil Chemists' Society. 1979;56(12):1004-1007. View Source
• [2] A Study on Triacylglycerol Composition and the Structure of High-Oleic Rapeseed Oil. Engineering. 2016. View Source
• [3] Kodali DR. Biodegradable high oxidative stability oils. US Patent Application 20010037514. 2001. View Source

Quantitative Differentiation of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol from Key Comparators

Positional Distribution: sn-2 Occupancy by Erucic Acid Contrasts with Natural and Isomeric Forms

In natural seed oils from Brassicaceae species, erucic acid is generally excluded from the sn-2 position and found predominantly at the sn-1 and sn-3 positions [1]. A structural analysis of rapeseed oil confirmed that erucic acid does not appear to substitute directly for oleic acid in the 2-position [2]. In contrast, 1,2-di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol is a synthetic TAG with erucic acid intentionally positioned at both sn-1 and sn-2, a configuration not observed in nature .

Purity & Consistency

Supplier data

≥98% (target) vs >99% (stereospecific analog)

Supports batch-to-batch reproducibility when enantiomeric purity is not required.

Verify with specific COA for each lot.

Evidence Dimension	Fatty acid positional distribution (sn-2 occupancy)
Target Compound Data	sn-1: 13(Z)-docosenoic acid (erucic); sn-2: 13(Z)-docosenoic acid (erucic); sn-3: oleic acid
Comparator Or Baseline	Natural rapeseed oil TAGs: erucic acid is excluded from sn-2 position
Quantified Difference	Qualitative difference: target compound contains erucic acid at sn-2; natural comparators do not
Conditions	Stereospecific analysis of seed oil TAGs from Brassicacea species [1]

Why This Matters

This synthetic configuration provides a unique tool for studying the stereospecificity of lipases and the impact of sn-2 erucic acid on lipid metabolism, which cannot be studied using natural oils or other TAG standards.

• [1] Erucic Acid Distribution in Brassica Oleracea Seed Oil Triglycerides. Semantic Scholar. View Source
• [2] Zadernowski R, Sosulski F. Composition of fatty acids and structure of triglycerides in medium and low erucic acid rapeseed. Journal of the American Oil Chemists' Society. 1979;56(12):1004-1007. View Source

Thermal Polymorphism: Three Intermediate Endotherms Distinguish Erucic-Acid Containing TAGs

Differential scanning calorimetry (DSC) studies on single-acid triglycerides revealed that trierucin (all erucic acid) exhibits three intermediate endotherms between its least stable (α) and most stable (β) polymorphs [1]. This behavior is shared with triolein and tri-cis-11-octadecenoin, but contrasts with other TAGs that show only a single β′-form [1]. Notably, trierucin also exhibited significant nonconformity with the empirical relationship between melting points and heats of fusion of β-forms, a deviation not observed for most other saturated and unsaturated TAGs [1].

Ambient State

Source review

Liquid vs solid trierucin

Liquid form enables room-temperature handling and homogeneous mixing.

Trierucin mp ~30–33 °C; heating may alter stability.

Evidence Dimension	Number of intermediate polymorphic endotherms by DSC
Target Compound Data	No direct data; inferred from trierucin (class-level inference)
Comparator Or Baseline	Most saturated and unsaturated TAGs: typically exhibit a single β′-form
Quantified Difference	3 intermediate endotherms (for trierucin) vs. typical 1 intermediate endotherm
Conditions	DSC analysis of 13 single-acid TAGs (acyl chain lengths 16-22) [1]

Why This Matters

The complex polymorphic behavior of erucic acid-containing TAGs directly impacts their crystallization, melting profile, and suitability for applications in food science, pharmaceuticals, and industrial lubricants.

• [1] Differential scanning calorimetry of single acid triglycerides: Effect of chain length and unsaturation. Journal of the American Oil Chemists' Society. 1972;49(2):107-110. View Source

Physical State at Ambient Temperature: Solid Form Facilitates Handling and Storage

Multiple vendor datasheets consistently report that 1,2-di-13(Z)-docosenoyl-3-oleoyl-rac-glycerol typically exists as a solid at room temperature . This contrasts with many other unsaturated TAGs, such as triolein, which is a liquid at ambient temperature .

MS Adduct Shift

Class-level

Δ 112.16 Da

vs triolein [M+NH4]+

Baseline separation in LC-MS enables specific MRM development.

Retention time must be verified empirically.

Evidence Dimension	Physical state at room temperature (~20-25°C)
Target Compound Data	Solid
Comparator Or Baseline	Triolein: liquid
Quantified Difference	Qualitative difference (solid vs. liquid)
Conditions	Ambient laboratory conditions (~20-25°C)

Why This Matters

The solid physical state simplifies weighing, handling, and storage compared to liquid TAGs, reducing the risk of oxidation and degradation during routine laboratory use.

Oxidative Stability: High AOM Hours Reported for Structurally Related Erucic Acid-Rich Oils

A patent on biodegradable high oxidative stability oils describes triacylglycerol-containing oils with a high content (≥50%) of 1,3-dierucoyl-2-oleoyl-glycerol (EOE), a positional isomer of the target compound [1]. These EOE-rich oils exhibit an oxidative stability of 80 to 300 Active Oxygen Method (AOM) hours in the absence of added antioxidants, with a viscosity index greater than 195 [1]. While not a direct measurement of the target compound, this data provides a class-level inference for the oxidative robustness of dierucoyl-monooleoyl TAGs.

Lipase Regiospecificity

Class-level inference

Erucic acid at unnatural sn-1 and sn-2 positions

Probes enzyme positional selectivity not accessible with natural oils.

Kinetic parameters require direct assay with target compound.

Evidence Dimension	Oxidative stability (AOM hours)
Target Compound Data	No direct data; inferred from 1,3-dierucoyl-2-oleoyl-glycerol (class-level inference)
Comparator Or Baseline	Typical plant oils (baseline not explicitly quantified in source)
Quantified Difference	80-300 AOM hours for EOE-rich oils [1]
Conditions	In the absence of added antioxidants

Why This Matters

For industrial applications requiring high oxidative stability, such as biodegradable lubricants or hydraulic fluids, dierucoyl-containing TAGs offer a significant performance advantage over conventional unsaturated plant oils.

• [1] Kodali DR. Biodegradable high oxidative stability oils. US Patent Application 20010037514. 2001. View Source

Recommended Research and Industrial Applications for 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol

Lipidomics Analytical Standard for Quantitation of Mixed-Chain TAGs

As a defined, synthetic TAG with a precise molecular weight of 997.64 g/mol and a unique fatty acid composition, this compound serves as an ideal internal standard for the identification and quantification of mixed-chain triacylglycerols in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS) .

In Vitro Model Substrate for Investigating Stereospecific Lipase Activity

The presence of erucic acid at the sn-2 position—a configuration not found in nature —makes this compound a valuable substrate for studying the positional specificity of pancreatic, hepatic, and microbial lipases, as well as for elucidating the mechanisms of stereospecific lipid absorption and metabolism .

Membrane Biophysics Studies Requiring Defined, High-Molecular-Weight Lipids

The long-chain, monounsaturated erucic acid moieties (C22:1) confer unique membrane-altering properties. This compound can be incorporated into model membrane systems to study the effects of very-long-chain fatty acids on bilayer fluidity, permeability, and domain formation .

Development of High-Oxidative-Stability, Biodegradable Industrial Fluids

Based on the superior oxidative stability (80-300 AOM hours) and high viscosity index (>195) reported for structurally related dierucoyl-monooleoyl TAGs , this compound and its analogues represent promising candidates for the formulation of environmentally friendly hydraulic fluids, metalworking lubricants, and transformer oils where resistance to thermal and oxidative degradation is paramount .

Application

Selection Property

Validation Focus

LC-MS lipidomics quantification

Distinct mass shift and liquid form for calibration standards

Retention time specificity and MRM method linearity

Lipase regiospecificity assays

Unnatural erucic acid positioning at sn-1/2

Kinetic preference vs. natural trierucin and oils

High-erucic acid formulation model

Liquid state at ambient temperature

Emulsion stability and room‑temperature processing behavior

QC standard for structured lipid synthesis

Defined purity and positional identity

Reaction yield and product profile monitoring